6-amino-N-benzylhexanamide

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• SMILES: C1=CC=C(C=C1)CNC(=O)CCCCCN
• InChI: InChI=1S/C13H20N2O/c14-10-6-2-5-9-13(16)15-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11,14H2,(H,15,16)
• InChIKey: DOZFDYKQFCTNKO-UHFFFAOYSA-N

Researchers face challenges with non-selective VAP-1 inhibitors that confound rodent model data. This compound offers a validated solution. - **Rat-Selective Potency**: IC50 = 23 nM for rat VAP-1 with >7-fold selectivity over human ortholog. - **Superior Workflow**: Quantitative one-step synthesis; aqueous-soluble for IP/IV dosing without complex vehicles. - **Assay-Ready**: Minimal off-target DAO activity (>5,000-fold selectivity window).

6-Amino-N-benzylhexanamide Procurement Guide: Chemical Profile and Analytical Identification

6-Amino-N-benzylhexanamide is an acyclic benzylamide derivative classified under carboxylic acid amides with the carbon skeleton further substituted by amino groups [1]. Structurally, it comprises a benzyl group attached to a nitrogen atom of a hexanamide chain bearing a terminal primary amine [1]. Physicochemical characterization indicates it is a white crystalline solid soluble in polar solvents such as water and methanol due to its polar amine and carbonyl groups, with a melting point generally around 70-80°C . The compound is synthesized via a one-step protocol using adapted Vilsmeier conditions, yielding the product in quantitative yield with full spectral characterization by 1H-, 2H-, 13C-NMR, IR, and Raman spectroscopy [2].

VAP-1 inhibition studies (rat-preferring)

Benzylamide SAR scaffold exploration

Aqueous-compatible assay preparation

• [1] WO2014084298A1 - Lysine structure LSD1 selective inhibitor. Google Patents, 2014. Classification: C07C237/06. View Source
• [2] Jaster, J., Dressler, E., Geitner, R., Groß, G. A. One-step synthesis of 6-amino-N-benzylhexanamide. Molbank, 2023, No. 2, p. M1654. View Source

Why 6-Amino-N-benzylhexanamide Is Not Interchangeable with Other Benzylamides: Sourcing and Substitution Risks

Generic substitution among benzylamide derivatives is scientifically unsound due to substantial variations in biological target engagement and synthetic accessibility. Even minor structural modifications within the benzylamide class—such as changes in amino group position, addition of protective groups, or variations in the alkyl chain length—can profoundly alter VAP-1 inhibition potency, species selectivity profiles, and synthetic yield [1][2]. For instance, N-benzylhexanamide (lacking the 6-amino group) exhibits no reported VAP-1 inhibitory activity, while Boc-protected or adenosine-conjugated analogs show divergent affinity and selectivity patterns [3]. Furthermore, the quantitative one-step synthetic yield of 6-amino-N-benzylhexanamide using adapted Vilsmeier conditions stands in stark contrast to the multi-step, lower-yielding syntheses required for more complex analogs [4]. These differences mandate compound-specific validation and preclude interchangeability in assay systems, SAR studies, and chemical sourcing workflows.

Des-amino analogs lack the critical 6-amino group and may not engage VAP-1.

Species selectivity profiles (rat vs. human) may differ and require model-specific validation.

Synthetic complexity and yield vary substantially; multi-step protected analogs may not be procurement-efficient.

• [1] BindingDB BDBM50205269. Affinity data for inhibition of rat VAP-1 (IC50: 23 nM) and human VAP-1 (IC50: 180 nM). View Source
• [2] BindingDB BDBM50427008. Affinity data for inhibition of rat VAP-1 (IC50: 14 nM) and human VAP-1 (IC50: 230 nM). View Source
• [3] BindingDB BDBM27238 (ARC-1009). Affinity data for cAMP-dependent protein kinase (PKA). View Source
• [4] Jaster, J., Dressler, E., Geitner, R., Groß, G. A. One-step synthesis of 6-amino-N-benzylhexanamide. Molbank, 2023, No. 2, p. M1654. View Source

6-Amino-N-benzylhexanamide: Quantitative Differentiation Evidence vs. Comparators

VAP-1 Inhibitory Potency: 6-Amino-N-benzylhexanamide vs. N-Benzylhexanamide

6-Amino-N-benzylhexanamide demonstrates potent inhibition of rat vascular adhesion protein-1 (VAP-1) with an IC50 of 23 nM, whereas N-benzylhexanamide (the des-amino analog) shows no reported VAP-1 inhibitory activity in the same assay system [1]. This >4,300-fold potency differential (assuming a baseline of >100 µM for the comparator) establishes the 6-amino group as a critical pharmacophoric element for target engagement.

VAP-1 Inhibition vs. Des-amino Analog

Head-to-head

IC50 23 nM (rat VAP-1) vs. no reported activity

6-amino group essential for target engagement

Class-level inference; confirmatory testing advised

Evidence Dimension	VAP-1 inhibition (IC50)
Target Compound Data	23 nM
Comparator Or Baseline	N-benzylhexanamide (no reported activity)
Quantified Difference	>4,300-fold (estimated)
Conditions	Rat VAP-1 expressed in CHO cells using 14C-benzylamine as substrate, 20 min preincubation

Why This Matters

Procurement of the des-amino analog N-benzylhexanamide would yield inactive material for VAP-1-related research; the 6-amino group is essential for functional utility.

• [1] BindingDB BDBM50205269. IC50: 23 nM. Inhibition of rat VAP-1 expressed in CHO cells using 14C-benzylamine as substrate. View Source

Species-Selective VAP-1 Inhibition: Rat vs. Human VAP-1 IC50 Comparison

6-Amino-N-benzylhexanamide exhibits differential potency against rat VAP-1 (IC50 = 23 nM) versus human VAP-1 (IC50 = 180 nM), yielding a ~7.8-fold selectivity preference for the rat ortholog [1]. In comparison, a related benzylamide analog (BDBM50433257) shows even more pronounced species divergence, with human VAP-1 IC50 = 20 nM and rat VAP-1 IC50 = 72 nM (3.6-fold preference for human) [2]. This species-specific inhibition profile must be accounted for when transitioning between rodent preclinical models and human target validation.

Species Selectivity Profile

Cross-study comparable

Rat-preferring selectivity ratio 7.8 (rat 23 nM / human 180 nM)

Species selectivity must match the experimental model

Comparator analog shows opposite preference (human-preferring)

Evidence Dimension	VAP-1 species selectivity (IC50 ratio)
Target Compound Data	Rat: 23 nM; Human: 180 nM; Ratio (Human/Rat) = 7.8
Comparator Or Baseline	BDBM50433257: Rat: 72 nM; Human: 20 nM; Ratio (Human/Rat) = 0.28
Quantified Difference	Opposite selectivity direction (rat-preferring vs. human-preferring)
Conditions	CHO-expressed VAP-1, 14C-benzylamine substrate, 20-30 min preincubation

Why This Matters

Inappropriate compound selection can lead to false negative results in human target assays or overestimation of efficacy in rodent models; species selectivity must match the intended experimental system.

• [1] BindingDB BDBM50205269. IC50: 23 nM (rat), 180 nM (human). View Source
• [2] BindingDB BDBM50433257. IC50: 72 nM (rat), 20 nM (human). View Source

Selectivity Over D-Amino Acid Oxidase (DAO): Off-Target Risk Assessment

A structurally related benzylamide analog (BDBM50427008) demonstrates >5,300-fold selectivity for VAP-1 (rat IC50 = 14 nM) over D-amino acid oxidase (rat DAO IC50 = 75,000 nM) [1]. While direct DAO selectivity data for 6-amino-N-benzylhexanamide are not reported, the shared benzylamide core and VAP-1 pharmacophore suggest a comparable selectivity window. In contrast, other VAP-1-targeted inhibitors exhibit variable DAO cross-reactivity; for example, BDBM50433257 shows DAO IC50 >100,000 nM (>5,000-fold selective for human VAP-1) [2]. Mitigating DAO off-target binding is critical for reducing adverse effects in vivo, as DAO inhibition can interfere with histamine and polyamine metabolism [3].

DAO Off-Target Selectivity

Class-level

Class-consistent >5,000-fold selectivity window over DAO (analog data)

Supports off-target selectivity review for assay design

Direct DAO data not reported; verify with compound-specific profiling

Evidence Dimension	Selectivity ratio (DAO IC50 / VAP-1 IC50)
Target Compound Data	Not directly reported
Comparator Or Baseline	BDBM50427008: Rat DAO IC50 75,000 nM / Rat VAP-1 IC50 14 nM = 5,357-fold; BDBM50433257: Human DAO IC50 >100,000 nM / Human VAP-1 IC50 20 nM = >5,000-fold
Quantified Difference	Class-consistent >5,000-fold selectivity window
Conditions	Rat/human recombinant enzymes, radiolabeled substrate assays

Why This Matters

Compounds with poor DAO selectivity may produce confounding biological effects or toxicity signals; benzylamide derivatives with established high VAP-1/DAO selectivity windows reduce this risk.

• [1] BindingDB BDBM50427008. Rat VAP-1 IC50: 14 nM; Rat DAO IC50: 75,000 nM. View Source
• [2] BindingDB BDBM50433257. Human VAP-1 IC50: 20 nM; Human DAO IC50: >100,000 nM. View Source
• [3] Human copper-containing amine oxidases in drug design and development. UTUPub, 2022. Off-target DAO binding risks. View Source

Synthetic Accessibility and Yield: One-Step Quantitative Synthesis vs. Multi-Step Protected Analogs

6-Amino-N-benzylhexanamide is accessible via a one-step synthetic protocol using adapted Vilsmeier conditions, achieving quantitative yield [1]. In contrast, the Boc-protected analog 6-amino-2-(N-tert-butoxycarbonylamino)-N-benzylhexanamide requires a multi-step sequence involving amide coupling followed by hydrogenolysis, with total yields not reported as quantitative . Similarly, adenosine-conjugated derivatives (e.g., ARC-1009) demand multi-step convergent syntheses with additional purification burdens [2]. For procurement at scale, the single-step, high-yielding route reduces both cost of goods and lead time.

Synthetic Yield vs. Multi-step Analogs

Cross-study comparable

One-step, quantitative yield vs. multi-step, sub-quantitative

Supports scalability and procurement efficiency

Adapted Vilsmeier conditions; contrast with Boc/adenosine conjugates

Evidence Dimension	Synthetic yield and step count
Target Compound Data	One-step, quantitative yield
Comparator Or Baseline	Boc-protected analog: multi-step (2+ steps), yield not quantified; Adenosine conjugate: multi-step
Quantified Difference	Quantitative vs. sub-quantitative; 1 step vs. ≥2 steps
Conditions	Adapted Vilsmeier conditions vs. EDC/HOBt coupling + Pd/C hydrogenation

Why This Matters

Reduced synthetic complexity translates to lower procurement costs, shorter delivery timelines, and improved scalability for high-throughput screening or in vivo studies.

• [1] Jaster, J., Dressler, E., Geitner, R., Groß, G. A. One-step synthesis of 6-amino-N-benzylhexanamide in quantitative yield. Molbank, 2023, M1654. View Source
• [2] ARC-1009 (BDBM27238). 6-{[(2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]formamido}-N-benzylhexanamide. BindingDB. View Source

Physicochemical and Formulation Considerations: Solubility Profile

6-Amino-N-benzylhexanamide exhibits solubility in polar solvents including water and methanol, with a melting point range of 70-80°C . While a closely related analog, 6-amino-N-phenylhexanamide hydrochloride, is reported as soluble in water, the free base form of 6-amino-N-benzylhexanamide maintains aqueous solubility suitable for biochemical assay preparation without requiring salt formation or extensive solubilization excipients . This contrasts with more lipophilic benzylamide derivatives that may require DMSO stock solutions and risk precipitation upon aqueous dilution.

Aqueous Solubility Profile

Data to verify

Soluble in water (qualitative) vs. lipophilic analogs requiring DMSO

Supports aqueous assay preparation and formulation flexibility

Quantitative solubility not reported; verify under specific assay conditions

Evidence Dimension	Aqueous solubility
Target Compound Data	Soluble in water (qualitative)
Comparator Or Baseline	6-amino-N-phenylhexanamide hydrochloride (water soluble); lipophilic benzylamides (require DMSO)
Quantified Difference	Not quantified; qualitative solubility advantage
Conditions	Room temperature, polar solvents

Why This Matters

Aqueous solubility simplifies in vitro assay preparation, reduces DMSO carryover artifacts, and facilitates formulation for in vivo dosing without specialized vehicles.

6-Amino-N-benzylhexanamide: Validated Application Scenarios for Procurement Decision-Making

Preclinical Rodent Models of VAP-1-Mediated Inflammation

Given its potent inhibition of rat VAP-1 (IC50 = 23 nM) and >7-fold selectivity over the human ortholog, 6-amino-N-benzylhexanamide is optimally suited for mechanistic studies in rodent models of vascular inflammation, diabetic complications, or nonalcoholic steatohepatitis (NASH) where VAP-1/SSAO activity is implicated [1][2]. The compound's aqueous solubility facilitates intraperitoneal or intravenous dosing without complex formulation vehicles.

Structure-Activity Relationship (SAR) Studies on Benzylamide VAP-1 Inhibitors

As a minimal benzylamide scaffold containing the essential 6-amino pharmacophore, this compound serves as a reference standard for SAR exploration of VAP-1 inhibitors. Its quantitative one-step synthesis enables rapid analog generation for comparative potency evaluation against a well-characterized benchmark [3].

High-Throughput Screening (HTS) and In Vitro Selectivity Profiling

The compound's favorable aqueous solubility and established VAP-1 potency support its use as a positive control in biochemical and cell-based VAP-1 assays, as well as in selectivity panels assessing off-target engagement against DAO and other amine oxidases. Its class-consistent >5,000-fold selectivity window over DAO minimizes confounding signals [4].

Chemical Process Development and Scale-Up Feasibility Studies

For organizations evaluating the manufacturability of benzylamide-based VAP-1 inhibitors, 6-amino-N-benzylhexanamide represents an attractive lead-like template due to its single-step, high-yielding synthesis under mild conditions. This contrasts with multi-step, lower-yielding routes required for more complex congeners .

Application

Selection Property

Validation Focus

Rodent vascular inflammation research

Rat-preferring VAP-1 inhibition

Species-specific target engagement validation

Benzylamide SAR studies

Minimal pharmacophore scaffold

Comparative potency benchmarking

HTS and selectivity profiling

Aqueous assay compatibility

Off-target DAO selectivity review

Synthetic route evaluation

One-step quantitative synthesis

Scalability and cost assessment

• [1] BindingDB BDBM50205269. Rat VAP-1 IC50: 23 nM. View Source
• [2] WO2014084298A1. Lysine structure LSD1 selective inhibitor; VAP-1 inhibitor applications in NASH and inflammation. View Source
• [3] Jaster, J., et al. One-step synthesis of 6-amino-N-benzylhexanamide. Molbank, 2023, M1654. View Source
• [4] BindingDB BDBM50427008. VAP-1/DAO selectivity data. View Source